Cas no 2703762-70-1 (5-{[(azepan-4-yl)methyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 5-{[(azepan-4-yl)methyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703762-70-1
• MF: C₂₀H₂₄N₄O₄
• MW: 384.428964614868
• CID: 5866393
• PubChem ID: 165946482
• Update Time: 2025-05-23

5-{[(azepan-4-yl)methyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• EN300-33368742
• 5-{[(azepan-4-yl)methyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• 2703762-70-1

• Inchi： 1S/C20H24N4O4/c25-17-6-5-16(18(26)23-17)24-19(27)14-4-3-13(10-15(14)20(24)28)22-11-12-2-1-8-21-9-7-12/h3-4,10,12,16,21-22H,1-2,5-9,11H2,(H,23,25,26)
• InChI Key： LGUYFPNKXIFKAZ-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2C(N1C1C(NC(CC1)=O)=O)=O)NCC1CCNCCC1

Computed Properties

• Exact Mass: 384.17975526g/mol
• Monoisotopic Mass: 384.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 108Ų

Additional information on 5-{[(azepan-4-yl)methyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to 5-{[(azepan-4-yl)methyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703762-70-1)

5-{[(azepan-4-yl)methyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of heterocyclic derivatives, which are widely studied for their pharmacological properties. The molecular structure incorporates several key functional groups, including an azepan-4-ylmethylamino moiety and a 2,6-dioxopiperidin-3-yl substituent, which contribute to its complex reactivity and interaction with biological targets.

The CAS No. 2703762-70-1 assigned to this compound underscores its distinct identity in chemical databases and research literature. This numerical identifier is crucial for ensuring accurate referencing and communication among scientists involved in synthetic chemistry, medicinal chemistry, and drug discovery initiatives. The compound’s molecular framework is characterized by a dihydroisoindole core, which is a privileged scaffold in medicinal chemistry due to its ability to modulate various biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of 5-{[(azepan-4-yl)methyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione with biological targets such as enzymes and receptors. Studies suggest that the presence of the azepan ring enhances binding affinity by providing a rigid hydrophobic pocket, while the dioxopiperidine moiety introduces polar interactions that are essential for receptor recognition. These structural features make the compound a promising candidate for further development as an active pharmaceutical ingredient (API).

In the context of drug discovery, the synthesis of 5-{[(azepan-4-yl)methyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione has been optimized using state-of-the-art synthetic methodologies. The introduction of the azepan moiety was achieved through a multi-step process involving nucleophilic substitution and cyclization reactions, while the dioxopiperidine group was incorporated via condensation reactions with appropriate precursors. These synthetic strategies highlight the compound’s feasibility for large-scale production and further functionalization.

The pharmacological profile of this compound is currently under investigation in several preclinical studies. Preliminary data indicate that it exhibits moderate affinity for certain therapeutic targets, including serotonin receptors and ion channels. The azepan ring appears to play a critical role in modulating these interactions by influencing the conformational flexibility of the molecule. Additionally, the dioxopiperidine substituent contributes to favorable pharmacokinetic properties, such as improved solubility and metabolic stability.

One of the most intriguing aspects of 5-{[(azepan-4-yl)methyl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H_isoindole_1,_3_dione is its potential application in treating neurological disorders. The structural motif shared with known bioactive compounds suggests that it may interfere with pathogenic pathways associated with conditions like epilepsy and depression. Further research is needed to elucidate its mechanism of action and evaluate its therapeutic efficacy in animal models.

From a synthetic chemistry perspective, this compound serves as an excellent scaffold for designing novel derivatives with enhanced pharmacological properties. The presence of multiple reactive sites allows for diverse modifications, enabling chemists to fine-tune activity profiles by introducing additional functional groups or altering existing ones. This flexibility makes it a valuable tool for exploring new chemical space in drug development.

The industrial relevance of 5-{[(azepan_4_yl)methyl]amino}_2_(2,_6_dioxopiperidin_3_yl)_2,_3_dihydro_1H_isoindole_1,_3_dione extends beyond academic research. Pharmaceutical companies are increasingly interested in heterocyclic compounds due to their broad spectrum of biological activities and commercial success. The compound’s unique structure positions it as a potential lead molecule for future drug candidates targeting central nervous system disorders.

In conclusion,5-{[(azepan_4_yl)_methyl]amino}_2_(2,_6_dioxopiperidin_3_yl)_dihydroisoindole_1,_3_dione (CAS No. 27037627071) represents a significant advancement in pharmaceutical chemistry. Its complex molecular architecture and promising pharmacological properties make it a compelling subject for further investigation. As research continues to uncover new applications for this compound,it holds great promise for contributing to next-generation therapies across multiple therapeutic areas.